Cas no 669713-68-2 (2-Biphenyl-(3'-Ethoxy)Acetic Acid)

• Product Name: 2-Biphenyl-(3'-Ethoxy)Acetic Acid
• CAS No: 669713-68-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD03426475
• CID: 965021
• Update Time: 2025-06-13

2-Biphenyl-(3'-Ethoxy)Acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Ethoxy-[1,1'-biphenyl]-2-yl)acetic acid
• (3'-Ethoxy-biphenyl-2-yl)-acetic acid
• 2-BIPHENYL-(3'-ETHOXY)ACETIC ACID
• (3'-ethoxy-biphenyl-2-yl) acetic acid
• AC1MBYUD
• CTK6G2736
• PubChem10267
• 2-Biphenyl-(3'-Ethoxy)Acetic Acid

• MDL： MFCD03426475
• Inchi： 1S/C16H16O3/c1-2-19-14-8-5-7-12(10-14)15-9-4-3-6-13(15)11-16(17)18/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key： HBOWLVHGSTUVTC-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 256.10998
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 46.53

2-Biphenyl-(3'-Ethoxy)Acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Biphenyl-(3'-Ethoxy)Acetic Acid

Comprehensive Overview of 2-Biphenyl-(3'-Ethoxy)Acetic Acid (CAS No. 669713-68-2): Properties, Applications, and Industry Insights

2-Biphenyl-(3'-Ethoxy)Acetic Acid (CAS No. 669713-68-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. This biphenyl derivative features an ethoxy substituent at the 3'-position and an acetic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. With increasing interest in drug discovery and green chemistry, this compound has emerged as a subject of study for its potential in designing non-steroidal anti-inflammatory drugs (NSAIDs) analogs and crop protection agents.

The molecular structure of 2-Biphenyl-(3'-Ethoxy)Acetic Acid (CAS 669713-68-2) enables hydrogen bonding and π-π stacking interactions, critical for targeted drug delivery systems. Recent studies highlight its role in modulating COX-2 selectivity, aligning with the pharmaceutical industry's focus on precision medicine. Environmental considerations also drive innovation, as researchers explore its biodegradability profile compared to traditional aromatic carboxylic acids—a hot topic in ESG-compliant chemical development.

Analytical characterization of CAS 669713-68-2 typically involves HPLC purity testing (≥98%) and NMR spectroscopy, addressing quality concerns raised in GMP manufacturing forums. Its logP value (~3.2) suggests moderate lipophilicity, relevant for formulation scientists optimizing oral bioavailability. These technical attributes respond to frequent search queries like "biphenyl solubility parameters" and "ethoxy group effects on drug metabolism".

Industrial applications leverage this compound's chiral center for asymmetric synthesis, particularly in developing single-enantiomer APIs. Patent analyses reveal growing use in photovoltaic materials research, connecting to renewable energy trends. Regulatory databases confirm its absence from REACH SVHC lists, making it preferable for EU-compliant formulations—a key consideration for exporters addressing Brexit-related chemical regulations.

Emerging research directions include computational studies of its molecular docking potential against inflammatory biomarkers, frequently discussed in AI-driven drug discovery circles. Stability data shows compatibility with continuous flow chemistry systems, answering industry demands for process intensification solutions. These aspects position CAS 669713-68-2 as a compound bridging traditional organic chemistry with cutting-edge Industry 4.0 applications.

Market intelligence indicates rising procurement of 2-Biphenyl-(3'-Ethoxy)Acetic Acid by CDMOs serving orphan drug developers, reflecting niche therapeutic area growth. Storage recommendations (2-8°C under inert atmosphere) address stability questions commonly searched by laboratory managers. The compound's structure-activity relationship (SAR) continues to inspire publications in medicinal chemistry journals, particularly regarding metabolite prediction techniques.

Quality control protocols for CAS 669713-68-2 emphasize residual solvent analysis by GC-MS, responding to strict ICH Q3C guidelines. Its thermal decomposition profile (>200°C) makes it suitable for high-temperature reactions—a feature highlighted in catalysis research papers. These technical specifications cater to search trends around "heat-stable carboxylic acids" and "scalable biphenyl syntheses".

Future prospects include potential applications in bioconjugation chemistry for ADC (antibody-drug conjugate) development, aligning with oncology therapeutic advancements. The compound's cost-effectiveness compared to fluorinated analogs makes it attractive for generic drug manufacturers optimizing profit margins. Such economic factors, combined with technical merits, solidify its position in the fine chemicals value chain.